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Compound of Interest

Compound Name: Phosfolan-methyl

Cat. No.: B045624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of Phosfolan-methyl in a laboratory setting. Phosfolan-methyl is an organophosphorus

compound and a potent acetylcholinesterase inhibitor. Extreme caution must be exercised

when handling this substance.

Chemical and Physical Properties
Phosfolan-methyl is the dimethyl ester analog of Phosfolan. It is also known as Dimethyl 1,3-

dithiolan-2-ylidenephosphoramidate.

Property Value Reference

CAS Number 5120-23-0 [1][2]

Molecular Formula C₅H₁₀NO₃PS₂ [1]

Molecular Weight 227.2 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Solubility
Low solubility in water, soluble

in organic solvents
[2]
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Toxicity Data
Phosfolan-methyl is highly toxic. The following data for the closely related compounds

Phosfolan and Mephosfolan are provided as an estimate of its toxicity.

Parameter Species Route Value
Classificati
on

Reference

LD₅₀

(Phosfolan)
Rat Oral 8.9 mg/kg

Fatal if

swallowed
[3]

LD₅₀

(Phosfolan)
Rabbit Dermal 23 mg/kg

Fatal in

contact with

skin

[3]

LD₅₀

(Mephosfolan

)

Rat Oral 8.9 mg/kg
Fatal if

swallowed
[4]

LD₅₀

(Mephosfolan

)

Rabbit Dermal 9.7 mg/kg

Fatal in

contact with

skin

[4]

GHS Hazard Statements: H300 (Fatal if swallowed), H310 (Fatal in contact with skin)[3][4].

Safety Precautions and Handling
Due to its high toxicity, Phosfolan-methyl must be handled with extreme care in a designated

area of the laboratory.

Personal Protective Equipment (PPE)
Respiratory Protection: A properly fitted NIOSH-approved respirator for organic vapors

should be worn at all times when handling the solid or solutions.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Double

gloving is recommended.

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b045624?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Phosfolan
https://pubchem.ncbi.nlm.nih.gov/compound/Phosfolan
https://pubchem.ncbi.nlm.nih.gov/compound/Mephosfolan
https://pubchem.ncbi.nlm.nih.gov/compound/Mephosfolan
https://pubchem.ncbi.nlm.nih.gov/compound/Phosfolan
https://pubchem.ncbi.nlm.nih.gov/compound/Mephosfolan
https://www.benchchem.com/product/b045624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. A

chemical-resistant apron is also recommended.

Engineering Controls
All work with Phosfolan-methyl (weighing, solution preparation, etc.) must be conducted in

a certified chemical fume hood with a face velocity of at least 100 feet per minute.

A safety shower and eyewash station must be readily accessible.

Experimental Protocols
Preparation of a 10 mM Stock Solution in Acetone
Objective: To prepare a 10 mM stock solution of Phosfolan-methyl for use in in vitro assays.

Materials:

Phosfolan-methyl

Anhydrous acetone

Calibrated analytical balance

Volumetric flask (appropriate size)

Micropipettes and sterile, filtered tips

Amber glass vial with a PTFE-lined cap for storage

Procedure:

Pre-weighing Preparation:

Ensure the chemical fume hood is clean and functioning correctly.

Gather all necessary materials and place them in the fume hood.

Don appropriate PPE.
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Weighing Phosfolan-methyl:

Tare a clean, dry weighing boat on the analytical balance.

Carefully weigh out the desired amount of Phosfolan-methyl (e.g., 2.272 mg for 1 mL of a

10 mM solution).

Record the exact weight.

Dissolving Phosfolan-methyl:

Carefully transfer the weighed Phosfolan-methyl to the volumetric flask.

Add a small amount of anhydrous acetone to the weighing boat to rinse any residual

compound and transfer it to the volumetric flask.

Add approximately half of the final volume of anhydrous acetone to the volumetric flask.

Gently swirl the flask until the Phosfolan-methyl is completely dissolved.

Final Volume Adjustment:

Once dissolved, add anhydrous acetone to the volumetric flask until the meniscus reaches

the calibration mark.

Cap the flask and invert it several times to ensure a homogenous solution.

Storage:

Transfer the stock solution to a labeled amber glass vial. The label should include the

compound name, concentration, solvent, date of preparation, and your initials.

Store the stock solution at -20°C in a designated and clearly marked area.

In Vitro Acetylcholinesterase (AChE) Inhibition Assay
Objective: To determine the inhibitory effect of Phosfolan-methyl on acetylcholinesterase

activity. This protocol is based on the Ellman's method.
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Materials:

Acetylcholinesterase (AChE) enzyme

Acetylthiocholine iodide (ATCI) - substrate

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

Phosphate buffer (pH 8.0)

Phosfolan-methyl stock solution

96-well microplate

Microplate reader

Procedure:

Prepare Reagents:

Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer at the desired

concentrations.

Assay Setup:

In a 96-well microplate, add the following to each well in the specified order:

Phosphate buffer

Phosfolan-methyl at various concentrations (serial dilutions from the stock solution) or

vehicle control (acetone).

DTNB solution.

Pre-incubation:

Add the AChE enzyme solution to each well.
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Mix gently and pre-incubate the plate at room temperature for a specified time (e.g., 15

minutes) to allow the inhibitor to interact with the enzyme.

Initiate Reaction:

Add the ATCI substrate solution to each well to start the enzymatic reaction.

Kinetic Measurement:

Immediately place the microplate in a microplate reader.

Measure the change in absorbance at 412 nm over time (e.g., every minute for 10

minutes). The rate of color change is proportional to the AChE activity.

Data Analysis:

Calculate the rate of reaction for each well.

Determine the percentage of AChE inhibition for each concentration of Phosfolan-methyl
compared to the vehicle control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration to

determine the IC₅₀ value.

Spill and Waste Management
Spill Procedure

Minor Spill (in a fume hood):

Alert others in the immediate area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or a commercial spill kit).

Collect the contaminated absorbent material into a sealed, labeled hazardous waste

container.
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Decontaminate the area with a suitable cleaning agent (e.g., a solution of sodium

hydroxide to hydrolyze the organophosphate, followed by water and soap).

Major Spill (outside a fume hood):

Evacuate the laboratory immediately.

Alert your supervisor and the institutional safety office.

Do not attempt to clean up the spill yourself.

Waste Disposal
All solid and liquid waste contaminated with Phosfolan-methyl must be disposed of as

hazardous chemical waste.

Collect all contaminated materials (e.g., pipette tips, gloves, weighing boats, absorbent

materials) in a designated, sealed, and clearly labeled hazardous waste container.

Follow your institution's guidelines for hazardous waste disposal.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.
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Caption: Mechanism of Acetylcholinesterase Inhibition by Phosfolan-methyl.
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Caption: Workflow for In Vitro AChE Inhibition Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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